Cas no 1417789-52-6 ((S)-3-((S)-sec-butyl)morpholine)

• Product Name: (S)-3-((S)-sec-butyl)morpholine
• CAS No: 1417789-52-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4595809
• Update Time: 2023-08-09

(S)-3-((S)-sec-butyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-3-((S)-sec-butyl)morpholine
• PUBCHEM_53338723
• Morpholine,3-[(1S)-1-methylpropyl]-,(3S)-

• Inchi： 1S/C8H17NO/c1-3-7(2)8-6-10-5-4-9-8/h7-9H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： OWGVQPIIJMNYNR-JGVFFNPUSA-N
• SMILES： O1CCN[C@H](C1)[C@@H](C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 0.883±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 196.8±15.0 ºC (760 Torr),
• Flash Point: 74.9±9.8 ºC,
• Solubility: Dissolution (36 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines